Cas no 3208-25-1 (7-Phenylheptan-1-ol)

• Product Name: 7-Phenylheptan-1-ol
• CAS No: 3208-25-1
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• MDL: MFCD00037315
• CID: 84660
• PubChem ID: 154271
• Update Time: 2025-10-28

7-Phenylheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 7-Phenyl-1-heptanol
• 7-Phenylheptan-1-ol
• 6-benzyl hexanol
• 7--phenylheptan-1-ol
• 7-phenylheptanol
• 7-phenylheptyl alcohol
• 7-phenylheptyl iodide
• Benzeneheptanol
• phenyl heptanol
• AKOS015998308
• Propanedioic acid, 2-amino-, 1,3-dimethyl ester
• phenylheptyl alcohol
• DTXSID60185882
• MFCD00037315
• AT35285
• CS-0217335
• SCHEMBL405974
• EN300-7373268
• 7-Phenyl-n-heptanol
• AS-57228
• FT-0621478
• 3208-25-1
• SB85095
• DB-242941
• ALBB-025078

• MDL： MFCD00037315
• Inchi： 1S/C13H20O/c14-12-8-3-1-2-5-9-13-10-6-4-7-11-13/h4,6-7,10-11,14H,1-3,5,8-9,12H2
• InChI Key： UXMUSYTXSNVRMW-UHFFFAOYSA-N
• SMILES： OCCCCCCCC1C=CC=CC=1
• BRN： 1865431

Computed Properties

• Exact Mass: 192.15100
• Monoisotopic Mass: 192.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 0,962 g/cm3
• Boiling Point: 115-117°C 0,5mm
• Flash Point: 115-117°C/0.5mm
• Refractive Index: 1.5080
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 20.23000
• LogP: 3.17190
• Solubility: Not available

7-Phenylheptan-1-ol Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on 7-Phenylheptan-1-ol

Introduction to 7-Phenylheptan-1-ol (CAS No. 3208-25-1)

7-Phenylheptan-1-ol, also known by its CAS number 3208-25-1, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which consists of a phenyl group attached to a heptane chain with a hydroxyl group at the terminal position. The combination of these functional groups imparts specific chemical and physical properties that make 7-Phenylheptan-1-ol a valuable compound in various research and industrial settings.

The molecular formula of 7-Phenylheptan-1-ol is C₁₃H₂₀O, and its molecular weight is approximately 196.3 g/mol. The compound is a colorless liquid with a mild, characteristic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and ethyl acetate. These solubility properties make it an excellent candidate for use in various chemical reactions and formulations.

In the realm of organic synthesis, 7-Phenylheptan-1-ol serves as a valuable intermediate for the production of more complex molecules. Its reactivity is primarily centered around the hydroxyl group, which can undergo various transformations such as esterification, etherification, and oxidation. These reactions are crucial in the synthesis of pharmaceuticals, fragrances, and other fine chemicals. Recent studies have explored the use of 7-Phenylheptan-1-ol in the development of novel drug candidates, particularly those targeting neurological disorders and cancer.

In the pharmaceutical industry, 7-Phenylheptan-1-ol has shown promise as a precursor for the synthesis of bioactive compounds. For instance, it has been used in the synthesis of certain anticonvulsant drugs that are effective in treating epilepsy. The hydroxyl group can be modified to introduce additional functional groups that enhance the pharmacological activity and reduce side effects. This makes 7-Phenylheptan-1-ol an attractive starting material for drug discovery and development.

Beyond its applications in drug synthesis, 7-Phenylheptan-1-ol has also found use in the field of fragrance chemistry. Its unique combination of phenyl and aliphatic moieties contributes to its pleasant aroma, making it a valuable component in perfumes and other scented products. Recent research has focused on optimizing the synthesis methods to improve yield and purity, thereby reducing production costs and enhancing its commercial viability.

In addition to its chemical properties, the biological activity of 7-Phenylheptan-1-ol has been a subject of interest in recent studies. Research has shown that this compound exhibits moderate antioxidant properties, which can be beneficial in protecting cells from oxidative stress. This property has potential applications in cosmetic formulations designed to combat skin aging and other age-related conditions.

The environmental impact of 7-Phenylheptan-1-ol is another area of ongoing research. Studies have investigated its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that it is relatively biodegradable under aerobic conditions but may have some adverse effects on certain aquatic species at high concentrations. Therefore, proper handling and disposal practices are recommended to minimize environmental risks.

In conclusion, 7-Phenylheptan-1-ol (CAS No. 3208-25-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and versatile reactivity make it an essential component in organic synthesis, pharmaceutical development, fragrance chemistry, and more. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the scientific community.